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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 3-Ethylcyclopentene (CAS No. 694-35-
9). The information herein is intended to support researchers, scientists, and drug development
professionals in the safe handling, use, and management of this compound.

GHS Hazard Identification and Classification

3-Ethylcyclopentene is classified under the GHS framework based on its toxicological
properties. The primary hazard identified is acute oral toxicity.[1][2][3]

GHS Label Elements

The GHS label for 3-Ethylcyclopentene includes the following elements:
e Pictogram:
o lialt text
» Signal Word:Warning[1][2][3]
e Hazard Statement:

o H302: Harmful if swallowed.[1][2][3]
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 Precautionary Statements:

o Prevention:

» P264: Wash hands and any exposed skin thoroughly after handling.[1][2][3]

» P270: Do not eat, drink or smoke when using this product.[1][2][3]

o Response:

» P301+P317: IF SWALLOWED: Get medical help.[1][3]

» P330: Rinse mouth.[1][3]

o Disposal:

» P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Hazard Classification Summary

The detailed GHS classification for 3-Ethylcyclopentene is summarized in the table below.

Hazard Class Hazard Category GHS Classification Basis
Based on aggregated
Acute Toxicity (Oral) Category 4 notifications to the ECHA C&L
Inventory.[1]
- N No publicly available data for
Flammability Not Classified
3-Ethylcyclopentene.
) ) o - No publicly available data for
Skin Corrosion/Irritation Not Classified

3-Ethylcyclopentene.

Serious Eye Damage/Irritation Not Classified

No publicly available data for

3-Ethylcyclopentene.

Quantitative Data Summary
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While specific experimental data for 3-Ethylcyclopentene is not readily available in the public
domain, the GHS classification provides an estimated range for its acute oral toxicity. Physical
and chemical properties have been compiled from various sources.

ble 2.1: Toxicological

Endpoint Value Classification Basis

This range corresponds to the
GHS criteria for Acute Toxicity
300 < LD50 < 2000 mg/kg (Oral), Category 4.[3][4][5] The
(estimated) classification is based on
ECHA C&L Inventory

notifications.[1]

Acute Oral LD50 (Rat)

ble 2.2: Physical and Chemical :

Property Value Source(s)

CAS Number 694-35-9 PubChem, NIST[1][6]
Molecular Formula C7Ha12 PubChem, NIST[1][6]
Molecular Weight 96.17 g/mol PubChem|[1]

Boiling Point 97.85°C ChemBK[7]

Density 0.7784 g/mL ChemBK][7]
Refractive Index 1.4291 ChemBK[7]

Experimental Protocols

Detailed experimental reports for the GHS classification of 3-Ethylcyclopentene are not
publicly available. However, the classification for acute oral toxicity is typically determined using
standardized methods such as those outlined by the Organisation for Economic Co-operation
and Development (OECD).

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
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The "Acute Toxic Class Method" (OECD 423) is a sequential testing procedure used to classify
a substance into a GHS category with the use of a minimal number of animals.[1][8][9][10]

Objective: To determine the acute oral toxicity of a substance and assign a GHS classification.

Methodology Outline:

Animal Model: Typically, young adult female rats are used.[1][11]

Housing and Fasting: Animals are housed in suitable conditions and fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The
volume administered is generally kept low.[1]

Stepwise Procedure:

o A starting dose (e.g., 300 mg/kg for expected Category 4) is administered to a group of
three animals.

o The outcome (survival or mortality) determines the next step.

o If mortality is observed in two or three animals, the test is stopped, and the substance is
classified.

o If one or no animals die, the procedure is repeated with a higher dose in another group of
animals.

o Conversely, if the starting dose causes significant mortality, a lower dose is tested.

o Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.
[11] Body weight is recorded at specified intervals.

o Pathology: At the end of the observation period, all surviving animals are subjected to a
gross necropsy.

o Classification: The substance is classified into the appropriate GHS category based on the
dose levels at which mortality is observed.
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Visualized Workflows
GHS Classification Pathway for 3-Ethylcyclopentene

The following diagram illustrates the logical process for classifying a chemical like 3-
Ethylcyclopentene for acute oral toxicity based on experimental data.

Click to download full resolution via product page
Caption: GHS classification workflow for acute oral toxicity.

Conclusion

The GHS classification of 3-Ethylcyclopentene as Acute Toxicity (Oral) - Category 4 with the
hazard statement H302: Harmful if swallowed is well-established through aggregated data from
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multiple notifiers to the ECHA C&L Inventory.[1] Professionals handling this substance should
adhere to the specified precautionary statements to minimize risk. It is important to note the
absence of publicly available experimental data for other hazard endpoints such as
flammability, skin, and eye irritation. Therefore, a comprehensive risk assessment should be
conducted, and appropriate control measures should be implemented based on the known
hazards and potential for unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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